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Compound of Interest

Compound Name: 3,4,5-Trichlorocatechol

Cat. No.: B154951 Get Quote

Application Notes: Safe Handling of 3,4,5-
Trichlorocatechol
1. Substance Identification and Properties

3,4,5-Trichlorocatechol is a chlorinated organic compound belonging to the catechol family. It

is important for researchers to be familiar with its properties to ensure safe handling.

Property Value Reference

IUPAC Name 3,4,5-trichlorobenzene-1,2-diol [1]

CAS Number 56961-20-7 [2][3][4]

Molecular Formula C₆H₃Cl₃O₂ [1][3][4]

Molecular Weight 213.45 g/mol [3]

Appearance White to Off-White Solid [4]

Solubility
Slightly soluble in DMSO and

Methanol
[4]

2. Hazard Identification and Classification
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3,4,5-Trichlorocatechol is classified as a hazardous substance. All personnel must review the

Safety Data Sheet (SDS) before handling this chemical.[5]

Hazard Class
GHS
Classification
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swallowed
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Serious Eye
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Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory

irritation)

GHS07 Warning
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(Data sourced from PubChem GHS Classification)[1]

3. Experimental Protocols for Safe Handling

The following protocols are mandatory for any researcher handling 3,4,5-Trichlorocatechol.

3.1. Personal Protective Equipment (PPE)

A generalized workflow for donning and using PPE in a laboratory setting is crucial.
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Figure 1. General workflow for laboratory PPE usage.
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Lab Coat: A full-length laboratory coat must be worn and buttoned completely.

Eye Protection: Chemical splash goggles are mandatory. A face shield should be used if

there is a significant splash risk.

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of

degradation or puncture before use.

Respiratory Protection: If dusts may be generated, use only in a well-ventilated area or a

chemical fume hood.[5] Avoid breathing dust.[5]

3.2. Engineering Controls

Fume Hood: All work involving solid 3,4,5-Trichlorocatechol or its solutions must be

conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.[5]

Safety Equipment: Ensure that an emergency eyewash station and safety shower are readily

accessible and have been recently tested.[6]

3.3. Spill and Emergency Procedures

In the event of exposure or a spill, the following logical sequence should be followed.
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Figure 2. Logical flow for emergency response.

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

thoroughly with soap and water.[5]
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[5]

Inhalation: Move the individual to fresh air. If they feel unwell, call a poison center or doctor.

[5]

Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting. Seek immediate medical

attention.[5]

Small Spills: For small spills of the solid material, avoid generating dust. Dampen the

material with an appropriate solvent (e.g., 60-70% ethanol), and carefully transfer it to a

sealed, labeled hazardous waste container.[7]

4. Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Protocol Description Best Practices

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area away from

incompatible materials such as

strong oxidizing agents.[7]

Some suppliers recommend

storage at -20°C.[3]

- Keep container tightly closed.

- Store in a designated, secure

area. - Ensure container is

properly labeled.

Disposal

Dispose of waste material in

accordance with all applicable

federal, state, and local

environmental regulations. Do

not allow the product to enter

drains.[5]

- Collect all chemical waste in

a designated, sealed, and

properly labeled container. -

Handle uncleaned containers

as if they contained the

product itself.[5] - Contact your

institution's Environmental

Health and Safety (EHS) office

for specific disposal

procedures.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/c34405
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/c34405
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/c34405
https://cameochemicals.noaa.gov/chemical/21163
https://cameochemicals.noaa.gov/chemical/21163
https://www.usbio.net/biochemicals/427176/3%2C4%2C5-Trichlorocatechol/data-sheet
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/c34405
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/c34405
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


These guidelines are intended for trained research professionals. Always prioritize safety and

consult your institution's specific safety protocols before beginning any experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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